Cas no 876742-91-5 (methyl 1-ethyl-3-formyl-1H-indole-6-carboxylate)

• Product Name: methyl 1-ethyl-3-formyl-1H-indole-6-carboxylate
• CAS No: 876742-91-5
• MF: C₁₃H₁₃NO₃
• MW: 231.247223615646
• MDL: MFCD16037096
• CID: 5229236
• PubChem ID: 59425156
• Update Time: 2026-03-07

methyl 1-ethyl-3-formyl-1H-indole-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1H-Indole-6-carboxylic acid, 1-ethyl-3-formyl, methyl ester
• methyl 1-ethyl-3-formyl-1H-indole-6-carboxylate

• MDL： MFCD16037096
• Inchi： 1S/C13H13NO3/c1-3-14-7-10(8-15)11-5-4-9(6-12(11)14)13(16)17-2/h4-8H,3H2,1-2H3
• InChI Key： QIBQCLSEIBGUGH-UHFFFAOYSA-N
• SMILES： N1(CC)C2=C(C=CC(C(OC)=O)=C2)C(C=O)=C1

Computed Properties

• Exact Mass: 231.08954328g/mol
• Monoisotopic Mass: 231.08954328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 305
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 48.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolecarboxylic acids and derivatives Indolecarboxylic acids